Cas no 36219-40-6 (Isoprene Bromohydrin)

Isoprene Bromohydrin structure
Isoprene Bromohydrin structure
Product Name:Isoprene Bromohydrin
CAS No:36219-40-6
MF:C5H9BrO
MW:165.028361082077
CID:829475
PubChem ID:551234
Update Time:2025-09-27

Isoprene Bromohydrin Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-2-methylbut-3-en-2-ol
    • Isoprene Bromohydrin
    • 1-bromo-2-hydroxy-2-methyl-3-butene
    • 1-Bromo-2-methyl-3-buten-2-ol
    • 1-Bromo-2-methyl-3-buten-2-ol; 4-Bromo-3-hydroxy-3-methyl-1-butene; 4-Bromo-3-methyl-3-hydroxy-1-butene;
    • SY266264
    • MFCD20621507
    • 3-Buten-2-ol, 1-bromo-2-methyl-
    • 1-Bromo-2-methyl-3-buten-2-ol #
    • SWDKFXGQEDWIFI-UHFFFAOYSA-N
    • 36219-40-6
    • Inchi: 1S/C5H9BrO/c1-3-5(2,7)4-6/h3,7H,1,4H2,2H3
    • InChI Key: SWDKFXGQEDWIFI-UHFFFAOYSA-N
    • SMILES: BrCC(C=C)(C)O

Computed Properties

  • Exact Mass: 163.98368g/mol
  • Monoisotopic Mass: 163.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 72.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.2Ų

Isoprene Bromohydrin Pricemore >>

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